Cas no 1228878-68-9 (2-Methyl-1-(2-pyridinyl)propylamine Dihydrochloride)

• Product Name: 2-Methyl-1-(2-pyridinyl)propylamine Dihydrochloride
• CAS No: 1228878-68-9
• MF: C₉H₁₆Cl₂N₂
• MW: 223.142740249634
• MDL: MFCD09028139
• CID: 4579328
• PubChem ID: 47000772
• Update Time: 2025-08-05

2-Methyl-1-(2-pyridinyl)propylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-1-PYRIDIN-2-YL-PROPYLAMINE DIHYDROCHLORIDE
• [2-methyl-1-(2-pyridinyl)propyl]amine dihydrochloride
• 2-Methyl-1-(2-pyridinyl)propylamine Dihydrochloride

• MDL： MFCD09028139
• Inchi： 1S/C9H14N2.2ClH/c1-7(2)9(10)8-5-3-4-6-11-8;;/h3-7,9H,10H2,1-2H3;2*1H
• InChI Key： WQMCWVFMBPRHJX-UHFFFAOYSA-N
• SMILES： NC(C1=NC=CC=C1)C(C)C.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

2-Methyl-1-(2-pyridinyl)propylamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-1-(2-pyridinyl)propylamine Dihydrochloride

2-Methyl-1-(2-pyridinyl)propylamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1228878-68-9, known as 2-Methyl-1-(2-pyridinyl)propylamine Dihydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as Dihydrochloride salt of 2-methyl-1-(pyridin-2-yl)propylamine, is a derivative of pyridine, a heterocyclic aromatic compound with a nitrogen atom in its ring structure. The pyridinyl group in this molecule contributes to its unique electronic properties, making it a valuable compound in various research and industrial applications.

Recent studies have highlighted the potential of 2-Methyl-1-(2-pyridinyl)propylamine Dihydrochloride in drug discovery, particularly in the development of novel therapeutic agents. Its structure, which includes a pyridine ring and an aminoalkyl chain, allows for diverse interactions with biological targets. Researchers have explored its ability to act as a ligand for various receptors, including G-protein coupled receptors (GPCRs), which are critical in many physiological processes.

The synthesis of Dihydrochloride salt of 2-methyl-1-(pyridin-2-yl)propylamine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the aminoalkyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry. The dihydrochloride salt form is often preferred for its enhanced solubility and stability, making it more suitable for pharmacological studies.

In terms of pharmacokinetics, 2-Methyl-1-(2-pyridinyl)propylamine Dihydrochloride exhibits favorable absorption and distribution properties. Studies have shown that it can cross cellular membranes efficiently, allowing it to reach intracellular targets. Its metabolic profile is also an area of active research, with investigations focusing on its biotransformation pathways and potential for bioaccumulation.

The compound's applications extend beyond pharmacology into materials science. Its ability to form coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. For instance, researchers have utilized its pyridinyl group to create metalloporphyrins with enhanced catalytic activity for organic transformations.

Moreover, Dihydrochloride salt of 2-methyl-1-(pyridin-2-yl)propylamine has shown promise in the field of bioorganic chemistry. Its reactivity towards electrophilic species makes it a valuable tool in the synthesis of complex molecules, including natural product analogs and synthetic polymers.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's interactions with biological systems. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict its binding affinities and selectivity profiles. These insights will be instrumental in guiding future drug design efforts and optimizing its therapeutic potential.

In conclusion, CAS No. 1228878-68-9, or Dihydrochloride salt of 2-methyl-1-(pyridin-2-yl)propylamine, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for both academic research and industrial development. As our understanding of this compound continues to grow, so too will its potential to contribute to advancements in medicine, materials science, and beyond.